2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C31H39BO4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-[4-pentyl-2,6-bis(phenylmethoxy)phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C31H39BO4/c1-6-7-10-19-26-20-27(33-22-24-15-11-8-12-16-24)29(32-35-30(2,3)31(4,5)36-32)28(21-26)34-23-25-17-13-9-14-18-25/h8-9,11-18,20-21H,6-7,10,19,22-23H2,1-5H3
• InChI Key: ABKCXXGAAWDQPE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2OCC3=CC=CC=C3)CCCCC)OCC4=CC=CC=C4

Description

2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester compound that has garnered interest in various fields of chemistry due to its unique structural properties and reactivity. Boronic esters are known for their role in Suzuki-Miyaura coupling reactions, which are widely used in organic synthesis for forming carbon-carbon bonds .

Preparation Methods

The synthesis of 2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of 2,6-bis(benzyloxy)-4-pentylphenylboronic acid with pinacol in the presence of a dehydrating agent. The reaction conditions often include the use of anhydrous solvents and inert atmosphere to prevent hydrolysis of the boronic ester . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane undergoes several types of chemical reactions:

Oxidation: The boronic ester can be oxidized to the corresponding boronic acid.

Reduction: Reduction reactions can convert the boronic ester to the corresponding alcohol.

Substitution: The compound can participate in Suzuki-Miyaura coupling reactions, where it reacts with aryl or vinyl halides in the presence of a palladium catalyst to form biaryl compounds.

Common reagents used in these reactions include palladium catalysts, bases such as potassium carbonate, and solvents like tetrahydrofuran (THF) or dimethylformamide (DMF). The major products formed from these reactions are typically biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has several scientific research applications:

Chemistry: It is used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds, which are essential in the synthesis of complex organic molecules.

Industry: It is used in the production of polymers and materials with specific properties, such as enhanced thermal stability and conductivity.

Mechanism of Action

The mechanism by which 2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exerts its effects is primarily through its role as a boronic ester in Suzuki-Miyaura coupling reactions. The compound undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired biaryl product . The molecular targets involved in this process are typically aryl or vinyl halides, which react with the boronic ester to form new carbon-carbon bonds .

Comparison with Similar Compounds

Similar compounds to 2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane include other boronic esters used in Suzuki-Miyaura coupling reactions, such as:

Phenylboronic acid: A simpler boronic acid used in similar coupling reactions.

Pinacolborane: Another boronic ester with different substituents, used in various organic synthesis applications.

The uniqueness of 2-(2,6-Bis(benzyloxy)-4-pentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane lies in its specific structural features, which can influence its reactivity and the properties of the resulting products .